Cas no 1785361-54-7 (3,5-Dimethyl-2-fluorobenzyl alcohol)

• Product Name: 3,5-Dimethyl-2-fluorobenzyl alcohol
• CAS No: 1785361-54-7
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 5007535
• Update Time: 2025-10-05

3,5-Dimethyl-2-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-fluorobenzyl alcohol

• Inchi： 1S/C9H11FO/c1-6-3-7(2)9(10)8(4-6)5-11/h3-4,11H,5H2,1-2H3
• InChI Key： TWOUILBKZSARIC-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Additional information on 3,5-Dimethyl-2-fluorobenzyl alcohol

Introduction to 3,5-Dimethyl-2-fluorobenzyl alcohol (CAS No. 1785361-54-7) and Its Emerging Applications in Chemical Biology

3,5-Dimethyl-2-fluorobenzyl alcohol, identified by the chemical compound code CAS No. 1785361-54-7, is a fluorinated aromatic alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs—specifically the presence of a fluorine atom at the 2-position and two methyl groups at the 3- and 5-positions of the benzene ring—exhibits distinct physicochemical properties that make it a valuable scaffold for drug discovery and molecular design.

The fluorine substituent in 3,5-Dimethyl-2-fluorobenzyl alcohol plays a pivotal role in modulating the biological activity of molecules derived from this scaffold. Fluorine atoms are well-known for their ability to influence metabolic stability, binding affinity, and electronic properties of organic compounds. In particular, the electron-withdrawing nature of fluorine can enhance the reactivity of adjacent functional groups, making this compound a versatile building block for synthesizing more complex pharmacophores.

Recent advancements in computational chemistry and medicinal chemistry have highlighted the potential of fluorinated aromatic alcohols as intermediates in the development of novel therapeutic agents. Studies have demonstrated that compounds incorporating a fluorobenzyl moiety can exhibit improved solubility, reduced toxicity, and enhanced bioavailability compared to their non-fluorinated counterparts. These attributes are particularly relevant in the design of small-molecule drugs targeting neurological disorders, where precise modulation of molecular properties is essential for therapeutic efficacy.

The methyl groups present at the 3- and 5-positions of the benzene ring in 3,5-Dimethyl-2-fluorobenzyl alcohol further contribute to its structural diversity and functional potential. These substituents can serve as handles for further derivatization, allowing chemists to introduce additional pharmacological functionalities such as hydroxyl groups, amides, or ethers. Such modifications can fine-tune the pharmacokinetic profiles of derived compounds, making them more suitable for clinical applications.

In light of these properties, researchers have explored the utility of 3,5-Dimethyl-2-fluorobenzyl alcohol in various contexts. For instance, it has been employed as a precursor in the synthesis of fluorinated analogs of known bioactive molecules. By leveraging its structural features, scientists have been able to generate novel derivatives with improved pharmacological properties. These efforts align with broader trends in drug discovery, where structural optimization driven by computational modeling and experimental validation is key to developing next-generation therapeutics.

One particularly promising area of application for 3,5-Dimethyl-2-fluorobenzyl alcohol is in the development of enzyme inhibitors. The combination of a fluorine atom and aromatic hydroxyl group provides a favorable interaction profile with enzymatic active sites. This has led to the identification of potent inhibitors against targets such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The ability to fine-tune binding interactions through structural modifications makes this compound an attractive candidate for further exploration.

Moreover, the growing interest in fluorinated compounds stems from their unique electronic properties, which can be exploited to enhance molecular recognition events. The fluorobenzyl alcohol scaffold has been shown to exhibit favorable interactions with both protein and nucleic acid targets due to its ability to form hydrogen bonds and engage in π-stacking interactions. These features are particularly relevant in designing molecules that require precise spatial orientation within biological macromolecules.

The synthesis of 3,5-Dimethyl-2-fluorobenzyl alcohol itself presents an interesting challenge from a synthetic chemistry perspective. Given its fluorinated nature, traditional synthetic routes may require specialized conditions to ensure regioselectivity and high yields. However, recent developments in transition-metal-catalyzed reactions have provided new opportunities for constructing complex fluorinated aromatic systems efficiently. These advances have made it feasible to access derivatives of this compound with tailored functionalities for drug discovery applications.

In conclusion,3,5-Dimethyl-2-fluorobenzyl alcohol (CAS No. 1785361-54-7) represents a promising scaffold for developing novel bioactive molecules. Its unique structural features—comprising a fluorine atom, two methyl groups, and an aromatic hydroxyl group—endow it with distinct physicochemical properties that are advantageous for medicinal chemistry applications. As research continues to uncover new therapeutic targets and challenges in drug development,3,5-Dimethyl-2-fluorobenzyl alcohol is poised to play an increasingly important role in shaping the future of chemical biology and pharmaceutical innovation.